Cas no 2227791-38-8 ((1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol
• CAS No: 2227791-38-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5952681
• PubChem ID: 93182372
• Update Time: 2025-05-25

(1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol
• 2227791-38-8
• EN300-1746707

• Inchi： 1S/C12H17NO/c13-7-6-12(14)11-5-4-9-2-1-3-10(9)8-11/h4-5,8,12,14H,1-3,6-7,13H2/t12-/m1/s1
• InChI Key： CHEOLRUREIYDPL-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol

Compound CAS No 2227791-38-8: (1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol

The compound with CAS No 2227791-38-8, commonly referred to as (1R)-3-amino-1-(2,3-dihydro-1H-inden-5-yl)propan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a chiral center at the 1R position, a propanol backbone, and a dihydroindenyl group, which contributes to its stereochemical complexity and functional diversity.

Recent studies have highlighted the importance of (1R)-3-amino functionalities in medicinal chemistry. The amino group in this compound plays a crucial role in hydrogen bonding interactions, which are essential for molecular recognition and bioavailability. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

The dihydroindenyl group attached to the propanol backbone introduces rigidity and aromaticity into the molecule. This structural feature enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, further facilitating its application in chiral drug design.

In terms of synthesis, (1R)-3-amino derivatives have been synthesized via various methods, including enzymatic resolution and stereoselective catalytic processes. These methods not only improve yield but also ensure high enantiomeric excess, which is critical for pharmacological studies. The use of green chemistry principles in these synthetic routes has also been emphasized to minimize environmental impact.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Molecular docking studies have revealed potential binding affinities with key biological targets, such as G-protein coupled receptors (GPCRs) and kinases. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

Moreover, recent research has focused on the modification of the dihydroindenyl group to enhance pharmacokinetic properties. By introducing substituents at specific positions on the indenyl ring, scientists aim to optimize absorption, distribution, metabolism, and excretion (ADME) profiles. These modifications are expected to improve the therapeutic index of derivatives based on this compound.

In conclusion, CAS No 2227791-38-8 represents a promising molecule with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to contribute significantly to medicinal chemistry remains vast.